
heptyl 1-thiohexopyranoside purity analysis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Heptyl 1-thiohexopyranoside

CAS No.: 85618-20-8

Cat. No.: S591824

Get Quote

Chemical Identification and Properties

The table below summarizes the key identifiers and physicochemical properties of heptyl 1-

thiohexopyranoside.

Property Details

Systematic Name (2S,3R,4S,5S,6R)-2-(heptylsulfanyl)-6-(hydroxymethyl)oxane-

3,4,5-triol [1]

Synonym(s) n-Heptyl β-D-thioglucopyranoside; Heptyl thioglucoside [2] [3]

CAS Registry Number 85618-20-8 [2] [3]

Molecular Formula C₁₃H₂₆O₅S [1] [2]

Molecular Weight 294.41 g/mol [2] [3]

Physical Form White powder [2]

Melting Point 98 °C [2]

Purity ≥99% (by Gas Chromatography, GC) [2]
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Property Details

Critical Micelle Concentration
(CMC)

30 [2] (Note: The unit for this value was not provided in the
source)

Solubility Readily soluble in methanol (100 mg/mL, clear, colorless) [2]

Primary Analytical Data and Suggested Methods

Based on the available data, here are the primary analytical methods and technical notes relevant for purity

analysis.

Method / Aspect
Application /
Note

Key Details from Search Results

Gas Chromatography
(GC)

Purity Assay Suitable for analysis; Vendor-reported purity of ≥99% was
determined by this method [2].

Handling & Storage Sample
Integrity

Storage at -20°C is recommended [2]. The compound is
classified as a combustible solid [2].

The following diagram outlines a general workflow for the purity analysis of this chemical, based on the

information available and standard laboratory practice.
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A general workflow for purity analysis of heptyl 1-thiohexopyranoside

Research Applications and Handling Notes

Primary Use: It is characterized as a non-ionic detergent and is widely used in scientific research
for the solubilization and reconstitution of membrane proteins [2] [3].

Safety and Handling: Personal protective equipment, including gloves, type N95 respirators, and
eyeshields, is recommended when handling this compound [2].

Research Context: The listed molecular targets (e.g., Rhodopsin, Acyl carrier protein) provide
context for its biological interactions, though specific mechanistic details were not available in the

search results [1].
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Information Gaps and Next Steps

The search results lack the detailed experimental protocols you requested, such as:

Detailed, step-by-step GC or HPLC methodology parameters.

Validation data for the analytical methods.
Information on other potential impurities or related substances.

To proceed with your analysis, I suggest:

Consulting the Certificate of Analysis (CoA): The vendor ( [2]) should provide a lot-specific CoA,
which typically contains detailed chromatographic data and quality control results.

Method Adaptation: You may need to adapt standard analytical methods for similar thioglycosides or
non-ionic detergents.

Specialized Literature: Conducting a deeper search in scientific journals using the compound's CAS
number (85618-20-8) might yield published protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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